![molecular formula C16H11N3O3 B3006064 4-[(E)-(8-hydroxyquinolin-5-yl)diazenyl]benzoic acid CAS No. 67940-27-6](/img/structure/B3006064.png)
4-[(E)-(8-hydroxyquinolin-5-yl)diazenyl]benzoic acid
Description
4-[(E)-(8-hydroxyquinolin-5-yl)diazenyl]benzoic acid (4-HQDBA) is a synthetic compound with potential applications in a variety of scientific research fields. It is an organic compound with a molecular weight of 299.27 g/mol and a melting point of 140-143°C. The compound is a colorless solid and is soluble in both ethanol and methanol. 4-HQDBA has been studied for its potential use in various scientific research applications, including as a biochemical and physiological agent, as a lab experiment reagent, and as a mechanism of action.
Scientific Research Applications
Biological Activity and Allergic Inflammation
SG-HQ2, a synthetic analogue of gallic acid related to 4-[(E)-(8-hydroxyquinolin-5-yl)diazenyl]benzoic acid, has been studied for its effects on mast cell-mediated allergic inflammation. The research highlights the compound's potential in suppressing histamine release and pro-inflammatory cytokines, indicating its prospective therapeutic role in allergic inflammatory diseases. The compound's mechanism involves the attenuation of intracellular calcium in human mast cells and a significant reduction in the expression of pro-inflammatory cytokines, mediated by the reduction of nuclear factor-κB. This suggests that the compound, or its analogues, might serve as a basis for developing treatments for mast cell-mediated allergic diseases (Je et al., 2015).
properties
IUPAC Name |
4-[(8-hydroxyquinolin-5-yl)diazenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O3/c20-14-8-7-13(12-2-1-9-17-15(12)14)19-18-11-5-3-10(4-6-11)16(21)22/h1-9,20H,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYSDEAUKYVHBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1)O)N=NC3=CC=C(C=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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